Cas no 1247503-83-8 (2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone)

• Product Name: 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone
• CAS No: 1247503-83-8
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD16164410
• CID: 2090849
• PubChem ID: 62025318
• Update Time: 2025-06-30

2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone
• AKOS011301356
• 2-[3-(hydroxymethyl)piperidin-1-yl]-1-thiophen-2-ylethanone
• 1247503-83-8
• DB-226554
• 2-(3-Hydroxymethyl-piperidin-1-yl)-1-thiophen-2-yl-ethanone

• MDL： MFCD16164410
• Inchi： 1S/C12H17NO2S/c14-9-10-3-1-5-13(7-10)8-11(15)12-4-2-6-16-12/h2,4,6,10,14H,1,3,5,7-9H2
• InChI Key： USBTXMRWROETNS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN1CCCC(CO)C1)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8Ų

Additional information on 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone

Introduction to 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone (CAS No. 1247503-83-8)

2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone, also known by its CAS number 1247503-83-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and features a thiophene ring, making it a versatile molecule with potential applications in various therapeutic areas.

The structure of 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone is characterized by a piperidine ring with a hydroxymethyl group attached to the third carbon, and a thiophene ring linked to an ethanone moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, which have been extensively studied for their pharmacological activities.

Recent research has highlighted the potential of 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone in the treatment of neurological disorders. Studies have shown that this compound exhibits potent antioxidant properties, which can help mitigate oxidative stress and inflammation in neuronal cells. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for the development of drugs targeting central nervous system (CNS) disorders.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone has demonstrated neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing neurotoxicity. These findings suggest that this compound could play a crucial role in slowing down the progression of these debilitating conditions.

Furthermore, preclinical studies have explored the potential of 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone as an analgesic agent. Animal models have shown that this compound effectively reduces pain sensitivity without causing significant side effects, making it a potential alternative to traditional pain management therapies.

The pharmacokinetic profile of 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone has also been investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical development. The compound's high bioavailability and low toxicity further support its suitability as a therapeutic agent.

In addition to its therapeutic applications, 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone has been studied for its potential use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radiotracers, enabling non-invasive monitoring of disease progression and treatment efficacy. This dual functionality as both a therapeutic and diagnostic agent makes it an attractive target for further research and development.

The synthesis of 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone involves several steps, including the formation of the piperidine ring, introduction of the hydroxymethyl group, and coupling with the thiophene ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both academic and industrial settings.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results showing positive outcomes. These trials are crucial for determining the optimal dosing regimens and identifying any adverse reactions that may occur during long-term use.

In conclusion, 2-(3-(Hydroxymethyl)piperidin-1-yl)-1-(thiophen-2-yl)ethanone (CAS No. 1247503-83-8) is a multifaceted compound with significant potential in various medical applications. Its unique chemical structure and pharmacological properties make it an exciting area of research for scientists and clinicians alike. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic possibilities and contribute to advancements in medicinal chemistry.